4-(Pyridin-2-yl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine

• Molecular Formula: C12H12N4
• Molecular Weight: 212.25 g/mol
• IUPAC Name: 4-pyridin-2-yl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine
• InChI: InChI=1S/C12H12N4/c1-2-5-14-10(3-1)12-9-4-6-13-7-11(9)15-8-16-12/h1-3,5,8,13H,4,6-7H2
• InChI Key: FKYYQPUEFXDBBO-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=C1C(=NC=N2)C3=CC=CC=N3

Description

4-(Pyridin-2-yl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine is a useful research compound. Its molecular formula is C12H12N4 and its molecular weight is 212.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To the product of Example 11, step a (157 mg, 0.50 mmol) in DCM (3 mL) was added TFA (1.00 mL). After stirring 3 h the mixture was concentrated in vacuo and loaded directly on a Prep Agilent system with a XBridge C18 OBD 50×100 mm column eluting with 5 to 99% 0.05% NH4OH in H2O/ACN over 17 min to afford the desired product as a tan solid (89 mg, 83%). MS (ESI) mass calcd. C12H12N4, 212.11. m/z found 213.2 [M+H]+. 1H NMR (400 MHz, CDCl3): 9.05 (s, 1H), 8.71 (s, 1H), 8.06-7.94 (m, 1H), 7.93-7.81 (m, 1H), 7.45-7.32 (m, 1H), 4.17 (s, 2H), 3.16 (s, 4H).